4-(N,N-dimethylsulfamoyl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H22N6O4S/c1-5-14-11-17(26)22-19(20-14)25-16(10-12(2)23-25)21-18(27)13-6-8-15(9-7-13)30(28,29)24(3)4/h6-11H,5H2,1-4H3,(H,21,27)(H,20,22,26)
• InChI Key: ONNLCERFHAFAAH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C19H22N6O4S
• Molecular Weight: 430.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the utilization of antipyrine derivatives as starting materials due to their importance in drug chemistry. For instance, Saeed et al. (2015) reported the synthesis of various substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides starting from 4-aminophenazone (antipyrine), demonstrating the potential to develop compounds with significant biological applications (Saeed et al., 2015).

Molecular Structure Analysis

The molecular structure of related compounds is often characterized using X-ray crystallography, Hirshfeld surface analysis, and DFT calculations, providing insights into their intermolecular interactions. Saeed et al. (2020) highlighted the importance of hydrogen bonds and π-interactions in the stabilization of the crystal structure of antipyrine-like derivatives (Saeed et al., 2020).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be explored through their ability to undergo various transformations, including cyclization and substitution reactions, which are pivotal for generating pharmacologically relevant structures. For instance, Dolzhenko et al. (2006) described the synthesis of pyrimidine derivatives through ring annulation, showcasing the compound's versatility in chemical transformations (Dolzhenko et al., 2006).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior under different conditions and for its formulation into drug products. Kranjc et al. (2012) demonstrated the crystalline nature and hydrogen bonding interactions of similar compounds, which can influence their physical properties (Kranjc et al., 2012).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards various reagents, are essential for predicting the compound's stability, reactivity, and interaction with biological targets. The synthesis and characterization of compounds such as those described by Eleev et al. (2015) provide valuable information on their chemical behavior and potential for further functionalization (Eleev et al., 2015).